Cas no 38753-78-5 (Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)-)
38753-78-5 structure
Product Name:Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)-
CAS No:38753-78-5
MF:C22H28O4
MW:356.455327033997
CID:296851
PubChem ID:16627216
Update Time:2025-04-19
Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)-
- (10R,13S,17R)-10,13-dimethylspiro[1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2',3,6-trione
- 17a-Pregn-4-ene-21-carboxylic acid,17-hydroxy-3,6-dioxo-, g-lactone (7CI)
- 3-(3,6-Dioxo-17b-hydroxy-4-androsten-17a-yl)propionic acid g-lactone
- CHEMBL344142
- SCHEMBL14285052
- 38753-78-5
- AKOS002597628
- DTXSID10586229
- (10R,13S,17R)-10,13-Dimethyl-1,2,7,8,9,10,11,12,13,14,15,16-dodecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-oxolane]-3,5',6-trione
-
- Inchi: 1S/C22H28O4/c1-20-7-3-13(23)11-17(20)18(24)12-14-15(20)4-8-21(2)16(14)5-9-22(21)10-6-19(25)26-22/h11,14-16H,3-10,12H2,1-2H3/t14?,15?,16?,20-,21+,22-/m1/s1
- InChI Key: AZEYSSQIWVQIBS-ONSQMAQPSA-N
- SMILES: O1C(CC[C@]21CCC1C3CC(C4=CC(CC[C@]4(C)C3CC[C@@]12C)=O)=O)=O
Computed Properties
- Exact Mass: 356.19875937g/mol
- Monoisotopic Mass: 356.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 751
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 60.4Ų
Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
38753-78-5 (Pregn-4-ene-21-carboxylicacid, 17-hydroxy-3,6-dioxo-, g-lactone, (17a)-) Related Products
- 303-42-4(Metenolone enanthate)
- 57-85-2(Testosterone propionate)
- 71-58-9(Medroxyprogesterone acetate)
- 5949-44-0(Testosterone undecanoate)
- 302-23-8(Progesterone Acetate)
- 434-05-9(Metenolone acetate)
- 976-71-6(Canrenone)
- 1045-69-8(Testosterone acetate)
- 1449-61-2(Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-)
- 360-70-3(Nandrolone decanoate)
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